N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyclohexylsulfanylacetamide
• InChI: InChI=1S/C15H17ClF3NOS/c16-12-7-6-10(15(17,18)19)8-13(12)20-14(21)9-22-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,20,21)
• InChI Key: JGBVJNCEWASPBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C15H17ClF3NOS
• Molecular Weight: 351.8 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a selective antagonist of the kappa opioid receptor, which is involved in the modulation of pain, stress, and addiction.

Scientific Research Applications

Chemical Structure and Interactions

Research on similar compounds has highlighted their structural characteristics, including the arrangement of molecules and intermolecular interactions. For instance, studies on related chlorophenyl acetamides have shown that these compounds can form complex three-dimensional arrays through hydrogen bonds and other non-covalent interactions, which are crucial for understanding their chemical behavior and potential applications in materials science (Boechat et al., 2011).

Synthetic Applications

There is considerable interest in the synthetic utility of chlorophenyl acetamides and their derivatives. For example, research has explored their use as intermediates in the synthesis of various biologically interesting compounds. One study detailed the synthesis of novel tetrahydrocarbazole derivatives, indicating the potential of such compounds in drug development and other areas of medicinal chemistry (Fadda et al., 2010).

Metabolism and Environmental Impact

Investigations into the metabolism of chloroacetamide herbicides, which share a core structural motif with N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide, have provided insights into their environmental fate and potential effects on human health. This includes studies on how these compounds are metabolized by liver microsomes in humans and rats, shedding light on their safety and the risks associated with their use (Coleman et al., 2000).

Novel Chemical Synthesis

Research on the synthesis and structural analysis of N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide and related compounds demonstrates the ongoing development of new chemical entities. Such studies are essential for expanding the toolkit available to chemists and researchers, enabling the discovery of new materials and pharmaceuticals (Ping, 2007).